Cas no 63421-70-5 (4-{[(4-Chlorophenyl)sulfonyl]amino}benzoic acid)

• Product Name: 4-{[(4-Chlorophenyl)sulfonyl]amino}benzoic acid
• CAS No: 63421-70-5
• MF: C₁₃H₁₀ClNO₄S
• MW: 311.740801334381
• CID: 2790711
• PubChem ID: 39854
• Update Time: 2025-04-21

4-{[(4-Chlorophenyl)sulfonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• AG-690/09763021
• 4-[(4-Chlorobenzene-1-sulfonyl)amino]benzoic acid
• SMR000069109
• DB-087624
• DTXSID80965289
• BRN 2390388
• SCHEMBL9285136
• STK698522
• Benzoic acid, 4-[[(4-chlorophenyl)sulfonyl]amino]-
• 4-14-00-01069 (Beilstein Handbook Reference)
• AKOS000727950
• 4-(4-chloro-benzenesulphonylamino)-benzoic acid
• CHEMBL491747
• Z45512278
• 4-(4-Chlorophenylsulfonamido)benzoic Acid
• HMS2399L23
• 63421-70-5
• MLS000060881
• 4-{[(4-chlorophenyl)sulfonyl]amino}benzoic acid
• UPCMLD0ENAT5417426:001
• 4-{[(4-Chlorophenyl)sulfonyl]amino}benzoic acid

• Inchi： 1S/C13H10ClNO4S/c14-10-3-7-12(8-4-10)20(18,19)15-11-5-1-9(2-6-11)13(16)17/h1-8,15H,(H,16,17)
• InChI Key： IBRLPMYEEPGIAK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 311.0019067Da
• Monoisotopic Mass: 311.0019067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides